3-amino-7,7-dimethyl-7,8-dihydro-5H-thieno[2,3-b]thiopyrano[3,4-e]pyridine-2-carboxylate

Specification

• Molecular Formula: C13H13N2O2S2-
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 6-amino-12,12-dimethyl-4,11-dithia-2-azatricyclo[7.4.0.03,7]trideca-1,3(7),5,8-tetraene-5-carboxylate
• Standard InChI: InChI=1S/C13H14N2O2S2/c1-13(2)4-8-6(5-18-13)3-7-9(14)10(12(16)17)19-11(7)15-8/h3H,4-5,14H2,1-2H3,(H,16,17)/p-1
• Standard InChI Key: WHZFAKWATCCZPP-UHFFFAOYSA-M
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CS1)C(=C(S3)C(=O)[O-])N)C

Introduction

Structural Characteristics and Nomenclature

The compound’s IUPAC name, 6-amino-12,12-dimethyl-4,11-dithia-2-azatricyclo[7.4.0.0³,⁷]trideca-1,3(7),5,8-tetraene-5-carboxylic acid, reflects its intricate architecture. Its tricyclic framework consists of:

• A thieno[2,3-b]pyridine core, featuring a sulfur atom in the thiophene ring and a nitrogen atom in the pyridine ring.

• A fused thiopyrano ring system (7,8-dihydro-5H-thiopyrano[3,4-e]pyridine), introducing a sulfur atom and a saturated six-membered ring.

• Substituents including 3-amino, 7,7-dimethyl, and 2-carboxylate groups, which influence electronic distribution and molecular interactions.

The molecular formula C₁₃H₁₄N₂O₂S₂ and weight 294.4 g/mol were confirmed via mass spectrometry. The SMILES notation (CC1(CC2=NC3=C(C=C2CS1)C(=C(S3)C(=O)O)N)C) and InChIKey (WHZFAKWATCCZPP-UHFFFAOYSA-N) provide unambiguous identifiers for database searches.

Synthesis and Industrial Preparation

Synthesis of this compound involves multi-step cyclization reactions optimized for regioselectivity. A typical pathway begins with the condensation of 3-aminothiophene derivatives with α,β-unsaturated ketones, followed by oxidative cyclization to form the thiopyrano ring. Key steps include:

• Thiophene functionalization: Introduction of the amino and carboxylate groups via nucleophilic substitution or Ullmann-type couplings.

• Thiopyrano ring formation: Cyclization using hypochlorite or peroxide oxidants, which promote sulfur-sulfur bond formation without catalysts.

• Dimethyl group incorporation: Alkylation at the 7-position using methyl halides under basic conditions.

Industrial-scale production employs continuous flow chemistry to enhance yield (reported >75%) and purity (>98% HPLC). Solvent selection critically affects reaction dynamics; polar aprotic solvents like DMF favor cyclization, while chlorinated solvents may lead to side products.

Physicochemical Properties

Experimental and computational data reveal the following characteristics:

Property	Value	Method
Molecular Weight	294.4 g/mol	Mass Spectrometry
Density	1.42 g/cm³ (predicted)	DFT Calculations
LogP (Partition Coefficient)	2.1 ± 0.3	Chromatographic Analysis
Aqueous Solubility	0.8 mg/mL (pH 7.4)	Shake-Flask Method
pKa (Carboxylate)	3.9	Potentiometric Titration

The compound exhibits moderate lipophilicity, suggesting membrane permeability. The carboxylate group enhances water solubility at physiological pH, while the dimethyl groups increase steric bulk, potentially affecting binding to biological targets.

Comparison with Related Polyheterocycles

The compound’s uniqueness emerges when contrasted with analogs:

Compound	Key Structural Differences	Biological Activity
6,6-Dioxo-7,8-dihydro-5H-thiopyrano[4,3-b]pyridine-3-carboxylic acid	Oxo group at C6; lacks amino group	Unknown; used as synthetic intermediate
3-Amino-2-(2-methoxybenzoyl)-6-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid	Methoxybenzoyl substituent	Suspected kinase inhibition
1,4-Dihydrothieno[3',2':5,6]thiopyrano[4,3-c]pyrazole-3-carboxamide	Pyrazole ring fusion	5-LOX inhibition (IC₅₀ = 5.7 μM)

The 7,7-dimethyl groups in the target compound likely reduce conformational flexibility compared to non-methylated analogs, potentially enhancing target specificity.

Future Research Directions

• Target Identification: Proteomic profiling using affinity chromatography could identify binding partners in microbial or human proteomes.

• SAR Optimization: Modifying the carboxylate to ester or amide derivatives may improve bioavailability.

• In Vivo Toxicity Studies: Acute toxicity assays in rodent models are needed given the compound’s structural similarity to hepatotoxic thiopyridines.

• Materials Applications: Exploration as a ligand in photovoltaic cells, leveraging sulfur’s electron-rich properties.